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Compound of Interest

Compound Name: CC-885-CH2-Peg1-NH-CH3

Cat. No.: B15605986

Essential Safety and Handling Guide for CC-885-
CH2-Peg1-NH-CH3

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling, use, and disposal
of CC-885-CH2-Peg1-NH-CH3, a neoDegrader compound used in the synthesis of Antibody

neoDegrader Conjugates (AnDC).[1][2][3][4] Adherence to these procedures is essential to
ensure personal safety and maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

CC-885-CH2-Peg1-NH-CHa3 is classified with several hazards requiring stringent safety
measures.[5] The compound is harmful if swallowed, causes skin irritation, leads to serious eye
irritation, and may cause respiratory irritation.[5]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Minimum Requirement

Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles

Must be tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU). A full-
face shield may be necessary

for splash hazards.[6][7]

Skin Protection

Chemical-resistant gloves, Lab

coat or coveralls

Handle with nitrile, neoprene,
or PVC gloves.[8] Inspect
gloves prior to use and use
proper removal technique.[6]
Wear a lab coat or chemical-

resistant coveralls.[7][8][9]

Respiratory Protection

Use in a well-ventilated area.

Respirator may be required.

Work in a chemical fume hood.
[5] If dust or aerosols are
generated, use a NIOSH-
approved N95 (US) or P1 (EN
143) dust mask or a respirator

with appropriate cartridges.[6]

Safe Handling and Operational Protocol

Strict adherence to the following procedures is mandatory when working with CC-885-CH2-

Pegl-NH-CH3.

Experimental Workflow for Handling CC-885-CH2-Peg1-NH-CH3
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Caption: Standard Operating Procedure for CC-885-CH2-Peg1-NH-CHS3.

Detailed Methodologies:

o Preparation: Always work within a certified chemical fume hood to avoid inhalation of dust or
vapors.[5] Before handling the compound, ensure all required PPE is correctly worn.

e Weighing and Dissolution:

o To prevent inhalation, avoid creating dust when weighing the solid material.[5]
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o For dissolution, common solvents include DMSO.[10] For a stock solution, dissolve in
fresh DMSO; ultrasonic agitation may be necessary for complete dissolution.[2][10]

o For in vivo studies, a common vehicle is a mixture of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.[2]

o Storage:

o Solid Form: Store the compound at 4°C in a tightly sealed container, protected from
moisture.[2]

o In Solution: For short-term storage (up to one week), aliquots can be kept at 4°C.[10] For
longer-term storage, store solutions at -20°C for up to one month or at -80°C for up to six
months.[5] It is recommended to aliquot the solution to avoid repeated freeze-thaw cycles.
[10]

Emergency Procedures and Disposal

Table 2: Emergency Response and First Aid
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical
attention.[5]

Immediately wash the affected area with plenty

Skin Contact of soap and water. Remove contaminated

clothing and wash it before reuse.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.[5]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5][6]

Spill and Disposal Plan:

In the event of a spill, evacuate the area and ensure adequate ventilation.[5] Wearing full PPE,
absorb the spill with an inert material such as diatomite or universal binders.[5] Decontaminate
the surface by scrubbing with alcohol.[5]

All waste, including the absorbent material, contaminated PPE, and any unused compound,
must be collected in a suitable, sealed container.[5][6] Disposal must be carried out in
accordance with all applicable local, state, and federal regulations for hazardous chemical
waste.[5]

Compound Signaling Pathway

CC-885-CH2-Peg1-NH-CH3 is a component used in the creation of Antibody neoDegrader
Conjugates (AnDC). The core molecule, CC-885, is a cereblon (CRBN) E3 ligase modulator.
[11][12] These conjugates work by linking the toxic molecule to an antibody that targets specific
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cancer cells. Once inside the cell, the compound can induce the degradation of target proteins
through the E3 ubiquitin ligase pathway.[1][2][13]
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Caption: AnDC mechanism of action via E3 ubiquitin ligase pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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